Cas no 63499-10-5 (4H-Cyclohept[c]isothiazole, 5,6,7,8-tetrahydro-)

• Product Name: 4H-Cyclohept[c]isothiazole, 5,6,7,8-tetrahydro-
• CAS No: 63499-10-5
• MF: C₈H₁₁NS
• MW: 153.24464058876
• CID: 1659305
• Update Time: 2024-09-12

4H-Cyclohept[c]isothiazole, 5,6,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Cyclohept[c]isothiazole, 5,6,7,8-tetrahydro-

• Inchi： 1S/C8H11NS/c1-2-4-7-6-10-9-8(7)5-3-1/h6H,1-5H2
• InChI Key： YSMVIGYJNJEGCR-UHFFFAOYSA-N
• SMILES： S1C=C2CCCCCC2=N1

Computed Properties

• Exact Mass: 153.06133

Experimental Properties

• Density: 1.120±0.06 g/cm3(Predicted)
• Boiling Point: 138-140 °C(Press: 0.6 Torr)
• PSA: 12.89
• pka: 5.00±0.20(Predicted)